Cas no 384370-67-6 (ethyl 6-bromo-5-(cyclohexanecarbonyloxy)-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 6-bromo-5-(cyclohexanecarbonyloxy)-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 384370-67-6
• MF: C₁₉H₂₁BrO₅
• MW: 409.271045446396
• CID: 5932154
• PubChem ID: 1325384
• Update Time: 2025-07-21

ethyl 6-bromo-5-(cyclohexanecarbonyloxy)-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-bromo-5-(cyclohexanecarbonyloxy)-2-methyl-1-benzofuran-3-carboxylate
• ethyl 6-bromo-5-((cyclohexanecarbonyl)oxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 6-bromo-5-[(cyclohexylcarbonyl)oxy]-2-methyl-, ethyl ester
• Oprea1_145488
• AKOS002163578
• F1190-0106
• 384370-67-6
• 6-bromo-3-(ethoxycarbonyl)-2-methylbenzo[b]furan-5-yl cyclohexanecarboxylate

• Inchi： 1S/C19H21BrO5/c1-3-23-19(22)17-11(2)24-15-10-14(20)16(9-13(15)17)25-18(21)12-7-5-4-6-8-12/h9-10,12H,3-8H2,1-2H3
• InChI Key： BIDKWCRYUARCID-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(OC(C3CCCCC3)=O)C=C2C(C(OCC)=O)=C1C

Computed Properties

• Exact Mass: 408.05724g/mol
• Monoisotopic Mass: 408.05724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• Boiling Point: 487.8±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on ethyl 6-bromo-5-(cyclohexanecarbonyloxy)-2-methyl-1-benzofuran-3-carboxylate

Introduction to Ethyl 6-bromo-5-(cyclohexanecarbonyloxy)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 384370-67-6)

Ethyl 6-bromo-5-(cyclohexanecarbonyloxy)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 384370-67-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its complex molecular structure, exhibits a unique set of chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of this compound can be represented as C₁₇H₁₇BrO₆, highlighting its rich composition of carbon, hydrogen, bromine, and oxygen atoms. The presence of multiple functional groups, including a bromine substituent, a cyclohexanecarbonyloxy moiety, and a methyl group, contributes to its diverse reactivity and potential applications in drug development.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their broad spectrum of biological activities. Among these, benzofuran derivatives have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The compound in question, Ethyl 6-bromo-5-(cyclohexanecarbonyloxy)-2-methyl-1-benzofuran-3-carboxylate, is no exception and has been investigated for its pharmacological properties.

One of the most intriguing aspects of this compound is its structural flexibility, which allows for further modifications and derivatization. This characteristic is particularly valuable in drug discovery pipelines, where lead optimization is a critical step. The bromine atom present in the molecule serves as a versatile handle for cross-coupling reactions, enabling the introduction of additional functional groups and the creation of novel analogs.

Recent studies have demonstrated the utility of this compound in the synthesis of kinase inhibitors, which are widely used in the treatment of various cancers. Kinase enzymes play a crucial role in cell signaling pathways, and their dysregulation is often associated with tumor growth and progression. By targeting these enzymes with specific inhibitors, researchers aim to disrupt abnormal signaling and restore normal cellular function.

The cyclohexanecarbonyloxy group in the molecule provides stability and enhances solubility, making it an ideal candidate for further chemical manipulation. Additionally, the methyl group at the 2-position of the benzofuran core influences electronic properties and can be modified to fine-tune biological activity. These features make Ethyl 6-bromo-5-(cyclohexanecarbonyloxy)-2-methyl-1-benzofuran-3-carboxylate a promising scaffold for developing new therapeutic agents.

In addition to its applications in oncology, this compound has shown potential in other therapeutic areas. For instance, researchers have explored its use in designing antimicrobial agents due to its ability to interact with bacterial cell membranes and disrupt essential metabolic pathways. The bromine substituent facilitates further derivatization into more potent antimicrobial compounds.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce specific functional groups efficiently. These methods ensure high yields and purity, which are essential for pharmaceutical applications.

The pharmacokinetic properties of Ethyl 6-bromo-5-(cyclohexanecarbonyloxy)-2-methyl-1-benzofuran-3-carboxylate have also been studied to assess its bioavailability and metabolic stability. These studies are crucial for determining optimal dosing regimens and minimizing potential side effects. Preliminary data suggest that the compound exhibits favorable pharmacokinetic profiles, making it a viable candidate for further clinical development.

As research continues to uncover new therapeutic targets and mechanisms, the demand for versatile intermediates like Ethyl 6-bromo-5-(cyclohexanecarbonyloxy)-2-methyl-1-benzofuran-3-carboxylate is expected to grow. Its unique structural features and reactivity make it an indispensable tool in the chemist's arsenal for developing next-generation drugs.

In conclusion, Ethyl 6-bromo-5-(cyclohexanecarbonyloxy)-2-methyl-1-benzofuran-3-carboxylate (CAS No. 384370-67-6) represents a significant advancement in pharmaceutical chemistry. Its multifaceted applications in drug development underscore its importance as a key intermediate in synthesizing bioactive molecules with therapeutic potential. As research progresses, this compound is likely to play an increasingly vital role in addressing unmet medical needs across various disease areas.